N-(2,5-dimethoxyphenyl)-2-(4-(naphthalen-1-yl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(4-naphthalen-1-yl-2,3-dioxopyrazin-1-yl)acetamide
• InChI: InChI=1S/C24H21N3O5/c1-31-17-10-11-21(32-2)19(14-17)25-22(28)15-26-12-13-27(24(30)23(26)29)20-9-5-7-16-6-3-4-8-18(16)20/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key: HCVPHYJWXFXPQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H21N3O5
• Molecular Weight: 431.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(4-(naphthalen-1-yl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C24H21N3O5 and its molecular weight is 431.448. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interaction Studies

Studies on related compounds often focus on understanding the molecular structure and the nature of interactions within these molecules. For example, a study on N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide revealed insights into the molecule's structure, confirmed via single-crystal X-ray diffraction. The crystal structure was found to be stabilized primarily by N-H···O and C-H···O contacts, with additional stabilization from weak C-H···π and Se···N interactions. This research underlines the importance of noncovalent interactions in stabilizing crystal packing and provides a foundation for designing compounds with desired physical and chemical properties (Gouda et al., 2022).

Pharmacological Evaluations

Another significant area of application is in pharmacological research, where related compounds are evaluated for their potential as therapeutic agents. For instance, derivatives of naphthalene, a structural feature similar to the compound , have been explored for their anti-HIV activity. One study synthesized a series of 2‐(naphthalen‐2‐yloxy)‐N‐[(aryl‐5‐thioxo‐4,5‐dihydro‐1H‐1,2,4‐triazol‐3‐yl)methyl] acetamides and evaluated their inhibitory activity against HIV-1 and HIV-2, identifying potent inhibitors that suggest new leads in antiviral agent development (Hamad et al., 2010).

Material Science and Organic Electronics

Research into related compounds extends into material science, particularly in the development of semiconducting polymers for thermoelectric and transistor applications. A study on fused lactam semiconducting polymers highlighted how reducing the central acene core size affects electron affinities and charge carrier mobilities, which are critical for optimizing thermoelectric performance. This research presents a molecular design strategy that could be applicable to a wide range of conjugated polymers for electronic applications (Chen et al., 2020).